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Compound Focus: Rehmaionoside B

CAS No.: 104056-83-9

Cat. No.: S640531

Rehmaionoside B Identification Methods

The table below summarizes the key parameters for identifying Rehmaioneside B using mass spectrometry,

as reported in recent research.

Parameter Specification | Observed Value

Analytical Technique UPLC-Q-TOF-MS / UHPLC-Q-TOF-IMS [1] [2]

lonization Mode Positive ion mode [1] [2]

Observed Adduct lon [M+Na]+ [1] [2]

Accurate Mass (m/z) 413.2149 [1] [2]

Molecular Formula C19H340g [1] [2]

Key MS/MS Fragments 211.1692, 193.1592, 175.1484 [1] [2]

Proposed Fragmentation Loss of a glucose unit (162 Da), followed by consecutive losses of two
Pathway water molecules (H,O) [1] [2]
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Experimental Workflow for Identification

The following diagram outlines the general experimental workflow used in the studies to identify

Rehmaionoside B and other similar compounds.

Sample Preparation:
Rehmanniae Radix extracts

Click to download full resolution via product page

Research Context and Deeper Analysis

The identification of Rehmaionoside B is part of a broader effort to understand how processing affects the

chemical composition of Rehmanniae Radix (Rehmannia root). Here's a deeper look at the findings:

¢ Isomeric Relationship: Rehmaionoside B was identified as an isomer of Rehmaionoside A. They
share the same molecular formula and molecular weight but have different chemical structures [1] [2].
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¢ Research Objective: These studies aim to qualitatively profile the chemical differences between
various processed forms of Rehmanniae Radix (e.qg., fresh, raw, and prepared). The goal is to link
these compositional changes to the herb's varying therapeutic effects [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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